Cas no 1261731-66-1 (2-Iodo-8-methoxynaphthalene)

• Product Name: 2-Iodo-8-methoxynaphthalene
• CAS No: 1261731-66-1
• MF: C₁₁H₉IO
• MW: 284.093035459518
• CID: 4797717
• Update Time: 2025-11-01

2-Iodo-8-methoxynaphthalene Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-8-methoxynaphthalene

• Inchi： 1S/C11H9IO/c1-13-11-4-2-3-8-5-6-9(12)7-10(8)11/h2-7H,1H3
• InChI Key： DLVYAESMVAGOCO-UHFFFAOYSA-N
• SMILES： IC1C=CC2=CC=CC(=C2C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2

Additional information on 2-Iodo-8-methoxynaphthalene

Chemical Profile of 2-Iodo-8-methoxynaphthalene (CAS No. 1261731-66-1)

2-Iodo-8-methoxynaphthalene, identified by its Chemical Abstracts Service (CAS) number 1261731-66-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials chemistry. This compound, featuring an iodo substituent at the 2-position and a methoxy group at the 8-position of a naphthalene core, exhibits unique structural and electronic properties that make it a valuable intermediate in synthetic chemistry. The presence of these functional groups imparts reactivity that is highly useful in constructing more complex molecular architectures, particularly in the development of bioactive molecules.

The naphthalene scaffold, a polycyclic aromatic hydrocarbon, is well-documented for its role as a building block in medicinal chemistry due to its stability and ability to engage in π-stacking interactions. The introduction of an iodine atom at the 2-position enhances the electrophilicity of the aromatic ring, making it susceptible to nucleophilic substitution reactions. This characteristic is particularly exploited in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl systems—a common motif in many pharmaceuticals.

The methoxy group at the 8-position serves to further modulate the electronic properties of the molecule. Methoxy groups are known electron-donating groups, which can influence both the reactivity and spectral properties of the aromatic system. This dual functionality makes 2-Iodo-8-methoxynaphthalene a versatile precursor for synthesizing a wide array of derivatives with tailored properties. For instance, it can be used to introduce additional substituents or to link with other fragments through various organic transformations.

In recent years, there has been growing interest in exploring novel applications of halogenated naphthalenes in pharmaceutical research. The iodo substituent in 2-Iodo-8-methoxynaphthalene allows for further functionalization via palladium-catalyzed reactions, enabling the construction of complex heterocyclic systems. These systems are of particular interest because they often exhibit enhanced biological activity compared to their parent compounds. For example, studies have shown that naphthalene derivatives can serve as inhibitors or modulators of various enzymes and receptors, making them promising candidates for drug development.

One notable area where 2-Iodo-8-methoxynaphthalene has found utility is in the synthesis of fluorescent probes. The naphthalene core is known for its ability to emit light when excited, and modifications such as halogenation can tune the emission properties. Researchers have leveraged this characteristic to develop probes for biological imaging applications. The methoxy and iodo groups can be strategically positioned to enhance solubility or target specific biological environments, making these probes valuable tools for studying cellular processes.

Another emerging application lies in materials science, particularly in the development of organic semiconductors. The conjugated system provided by the naphthalene core, combined with electron-withdrawing or donating substituents like iodine and methoxy groups, can influence charge transport properties. This has led to investigations into using 2-Iodo-8-methoxynaphthalene as a precursor for organic field-effect transistors (OFETs) and other electronic devices. The ability to fine-tune these properties through molecular design offers exciting possibilities for next-generation electronics.

The synthesis of 2-Iodo-8-methoxynaphthalene itself is an interesting challenge that highlights its synthetic utility. While there are multiple routes to this compound, one common approach involves the direct iodination of 8-methoxynaphthalene using an iodinating agent such as N-iodosuccinimide (NIS) under controlled conditions. Alternatively, palladium-catalyzed cross-coupling reactions starting from simpler aryl halides or boronic acids can also be employed. These synthetic strategies underscore the importance of having versatile intermediates like 2-Iodo-8-methoxynaphthalene in a chemist's toolkit.

In conclusion, 2-Iodo-8-methoxynaphthalene (CAS No. 1261731-66-1) represents a compound with significant potential across multiple domains of chemistry and related fields. Its unique structure allows for diverse functionalization strategies, making it indispensable in pharmaceutical synthesis, fluorescent probe development, and materials science research. As our understanding of molecular interactions continues to evolve, compounds like 2-Iodo-8-methoxynaphthalene will undoubtedly play an increasingly important role in advancing scientific discovery and technological innovation.